Cas no 1260780-98-0 (Methyl 3-methyl-4-(2-oxopyrrolidin-1-yl)benzoate)

• Product Name: Methyl 3-methyl-4-(2-oxopyrrolidin-1-yl)benzoate
• CAS No: 1260780-98-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD15527906
• CID: 1037760
• PubChem ID: 53419641
• Update Time: 2025-04-20

Methyl 3-methyl-4-(2-oxopyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-4-(2-oxopyrrolidin-1-yl)benzoate
• AK107949
• ANW-18578
• CTK8A9617
• KB-256557
• BS-20076
• DB-360945
• 1260780-98-0
• Methyl3-methyl-4-(2-oxopyrrolidin-1-yl)benzoate
• DTXSID30697528
• Benzoic acid, 3-methyl-4-(2-oxo-1-pyrrolidinyl)-, methyl ester
• MFCD15527906

• MDL： MFCD15527906
• Inchi： 1S/C13H15NO3/c1-9-8-10(13(16)17-2)5-6-11(9)14-7-3-4-12(14)15/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： BSFMQXXDLRVIPF-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(C(=O)OC)=CC=1C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives